![molecular formula C20H19N3O4S2 B2796554 Methyl 2-({[(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate CAS No. 489424-26-2](/img/structure/B2796554.png)
Methyl 2-({[(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate
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Description
Methyl 2-({[(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C20H19N3O4S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivative Formation
Methyl 2-({[(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate, and its derivatives are primarily explored in the field of chemical synthesis. Research has focused on synthesizing new chemical entities using this compound as a precursor or as part of the synthetic route. For example:
A study reported the synthesis of new pyrimidine selanyl derivatives, highlighting the chemical reactions and transformations of similar structures to produce novel compounds. The synthesized derivatives were characterized using various spectroscopic methods, demonstrating the compound's utility in creating diverse chemical entities (Alshahrani et al., 2018).
Another research effort described the cyclization of a related compound in the presence of bases, leading to the formation of substituted anilides, regardless of the base strength used (Ukrainets et al., 2014).
Synthesis of Potential Therapeutic Agents
Several studies have explored the synthesis of compounds related to this compound for potential therapeutic applications, though the exact biological activity and effectiveness are subject to further research:
Research has been conducted on the synthesis of compounds like 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its Schiff Bases, with potential as antimicrobial and non-steroidal anti-inflammatory agents (Narayana et al., 2006).
Investigations into the synthesis of tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives as potential antimicrobial agents have also been reported. These studies detail the antimicrobial testing and highlight the biological activity of the synthesized compounds (Soliman et al., 2009).
Industrial Applications
Some research has also focused on the industrial applications of derivatives of this compound, particularly in the field of agriculture:
- A study outlined the synthesis of an intermediate compound for the herbicide Bispyribac-sodium, demonstrating the potential utility of derivatives in agricultural applications (Yuan-xiang, 2008).
properties
IUPAC Name |
methyl 2-[[2-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4S2/c1-27-19(26)11-6-2-4-8-13(11)21-15(24)10-28-20-22-17(25)16-12-7-3-5-9-14(12)29-18(16)23-20/h2,4,6,8H,3,5,7,9-10H2,1H3,(H,21,24)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHKNLUUZAQJIGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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